Cas no 110469-63-1 (3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione)

• Product Name: 3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione
• CAS No: 110469-63-1
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• MDL: MFCD06655783
• CID: 1006102
• PubChem ID: 4962357
• Update Time: 2025-06-14

3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(Piperazin-1-yl)tetrahydrothiophene 1,1-dioxide
• 1-(1,1-dioxidotetrahydro-3-thienyl)piperazine(SALT
• 1-(1,1-Dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-piperazine
• 1-(1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YL)-PIPERAZINE
• 1-(1,1-dioxidotetrahydrothien-3-yl)piperazine
• 1-(1,1-dioxidotetrahydro-3-thienyl)piperazine(SALTDATA: 2HCl)
• 3-(Piperazin-1-Yl)Tetrahydrothiophene 1,1-Dioxide Hydrochloride
• 3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione
• 3-(piperazin-1-yl)-1lambda-thiolane-1,1-dione
• STK639714
• AKOS000202019
• 1-(1,1-dioxidotetrahydro-3-thienyl)piperazine
• F3204-0083
• 4-(1,1-dioxo-tetrahydro-3-thiophenyl)-piperazine
• BS-13817
• 1-(1,1-dioxidotetrahydrothiophen-3-yl)piperazine
• CS-0036495
• 3-(piperazin-1-yl)-1lambda6-thiolane-1,1-dione
• EN300-57440
• 3-(PIPERAZIN-1-YL)-1??-THIOLANE-1,1-DIONE
• 3-piperazin-1-ylthiolane 1,1-dioxide
• CNOXWQHELZMCQH-UHFFFAOYSA-N
• 4-(1,1-dioxo-tetrahydro-thiophen-3-yl)-piperazine
• AKOS016046650
• SCHEMBL1547222
• 110469-63-1
• MFCD06655783
• 3-(Piperazin-1-yl)tetrahydrothiophene1,1-dioxide

• MDL： MFCD06655783
• Inchi： 1S/C8H16N2O2S/c11-13(12)6-1-8(7-13)10-4-2-9-3-5-10/h8-9H,1-7H2
• InChI Key： CNOXWQHELZMCQH-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 204.09324893g/mol
• Monoisotopic Mass: 204.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione

Comprehensive Overview of 3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione (CAS No. 110469-63-1)

3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione (CAS No. 110469-63-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a piperazine moiety linked to a thiolane-1,1-dione ring, making it a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing demand for novel pharmaceutical intermediates has placed compounds like 3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione at the forefront of organic chemistry. Its piperazine component is a common pharmacophore found in many FDA-approved drugs, including antidepressants and antipsychotics. Meanwhile, the thiolane-1,1-dione moiety contributes to its stability and reactivity, enabling diverse chemical modifications. This dual functionality makes it a valuable building block for medicinal chemistry and high-throughput screening.

In recent years, the compound has been explored for its potential role in addressing neurodegenerative diseases, a hot topic in biomedical research. With the rise of AI-driven drug discovery, computational models have identified 3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione as a candidate for targeting protein-protein interactions implicated in conditions like Alzheimer's and Parkinson's. Its structural diversity and bioavailability further enhance its appeal for precision medicine applications.

From a synthetic perspective, the compound's CAS No. 110469-63-1 is frequently searched in chemical databases for patent analysis and route optimization. Chemists are investigating greener synthesis methods, aligning with the global push for sustainable chemistry. The compound's scalability and purity are critical factors for industrial adoption, particularly in contract research organizations (CROs) and pharmaceutical manufacturing.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that derivatives of 3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione may exhibit selective cytotoxicity against certain cancer cell lines. This aligns with the increasing focus on targeted therapies and small-molecule inhibitors in oncology. Researchers are also examining its role in modulating signal transduction pathways, a key area in translational medicine.

In summary, 3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione (CAS No. 110469-63-1) represents a promising scaffold for multiple therapeutic areas. Its chemical versatility, combined with advancements in computational chemistry and drug delivery systems, positions it as a compound of high relevance in modern science. As research continues, its applications are likely to expand, offering new opportunities for innovation in life sciences and material chemistry.